Cas no 91114-18-0 ( )

  structure
  structure
Product Name: 
CAS No:91114-18-0
MF:C6H7NO
MW:109.125881433487
CID:995993
PubChem ID:13602
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-oxidopyridin-1-ium,chloride
    • G41PJ47D1I
    • 2-Methylpyridine-1-oxide
    • NSC18253
    • Pyridine, 2-methyl-, 1-oxide
    • 51279-53-9
    • AKOS000278199
    • J31.405F
    • A23894
    • E70334
    • W-100254
    • F0001-2244
    • 2-Picoline N-oxide
    • NSC 18253
    • 2-picoline-1-oxide
    • 2-Picoline 1-oxide
    • 2-Picoline-N-oxide
    • STR07187
    • EN300-7394809
    • .alpha.-Picoline N-oxide
    • P0418
    • NCGC00248644-01
    • 2-Methyl-pyridine 1-oxide
    • InChI=1/C6H7NO/c1-6-4-2-3-5-7(6)8/h2-5H,1H
    • 2-Methylpyridine N-oxide
    • CHEMBL3186013
    • Picoline, 1-oxide
    • Methylpyridine 1-oxide
    • 2-methylpyridine-N-oxide
    • 2-methylpyridin-1-ium-1-olate
    • Picoline N-oxide
    • 2-Picoline, 1-oxide
    • AI3-24502
    • NS00039524
    • 2-methyl-pyridine-N-oxide
    • CHEBI:35578
    • FT-0622195
    • AC-907/25014127
    • alpha-Picoline N-oxide
    • Pyridine, methyl-, 1-oxide
    • alpha-Picoline 1-oxide
    • SY019993
    • SCHEMBL342857
    • 2-methyl pyridine N-oxide
    • UNII-G41PJ47D1I
    • 2-picolyl-n-oxide
    • picoline 1-oxide
    • MFCD00006199
    • EINECS 213-230-3
    • CFZKDDTWZYUZKS-UHFFFAOYSA-N
    • N-DODECYLISOTHIOURONIUMCHLORIDE
    • .alpha.-Picoline 1-oxide
    • Q27116520
    • 2-Methylpyridine 1-oxide
    • NSC-18253
    • 2-Methylpyridine N-oxide, >=96%
    • 1-OXYLATO-2-METHYLPYRIDINIUM
    • pyridin-2-ylmethyl-n-oxide
    • 91114-18-0
    • 2-methyl-1-oxidopyridin-1-ium
    • 931-19-1
    • STL280361
    • DB-356274
    • DB-000168
    •  
    • Inchi: 1S/C6H7NO/c1-6-4-2-3-5-7(6)8/h2-5H,1H3
    • InChI Key: CFZKDDTWZYUZKS-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC=CC=1C

Computed Properties

  • Exact Mass: 144.022
  • Monoisotopic Mass: 144.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.5A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.099
  • Boiling Point: 199.4°C at 760 mmHg
  • Flash Point: 101.4°C
  • Refractive Index: 1.548
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